Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C19H23NO3S2
• Molecular Weight: 377.5 g/mol
• IUPAC Name: propyl 2-[(5Z)-5-[(4-tert-butylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C19H23NO3S2/c1-5-10-23-16(21)12-20-17(22)15(25-18(20)24)11-13-6-8-14(9-7-13)19(2,3)4/h6-9,11H,5,10,12H2,1-4H3/b15-11-
• InChI Key: JYWSCHSDAPMKDG-PTNGSMBKSA-N
• Isomeric SMILES: CCCOC(=O)CN1C(=O)/C(=C/C2=CC=C(C=C2)C(C)(C)C)/SC1=S
• SMILES: CCCOC(=O)CN1C(=O)C(=CC2=CC=C(C=C2)C(C)(C)C)SC1=S

Description

Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that belongs to the thiazolidinone family. It is an important organic compound that has gained interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, studies have suggested that it may act by inhibiting the activity of various enzymes and proteins involved in cellular processes. It has also been suggested that it may act by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in vitro and in vivo. It has also been shown to have antimicrobial activity against various pathogens. Additionally, it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its high yield synthesis method. This allows for the production of large quantities of the compound for use in various experiments. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to fully investigate its potential applications.

Future Directions

There are several future directions for research on Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate. One direction is to further investigate its potential use in cancer therapy, as it has shown promising results in vitro. Another direction is to investigate its potential use as a diagnostic tool for Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of scientific research.

Synthesis Methods

The synthesis method for Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of thiosemicarbazide and 4-tert-butylbenzaldehyde in the presence of acetic anhydride. The resulting product is then reacted with propionic anhydride to obtain Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate. This method has been optimized to obtain high yields of the compound.

Scientific Research Applications

Propyl [5-(4-tert-butylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, and antimicrobial properties. It has also been investigated for its potential use in cancer therapy, as it has shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as a diagnostic tool for Alzheimer's disease.